Cas no 565-62-8 (3-Methyl-3-penten-2-one)

3-Methyl-3-penten-2-one structure
3-Methyl-3-penten-2-one structure
Product Name:3-Methyl-3-penten-2-one
CAS No:565-62-8
MF:C6H10O
MW:98.1430020332336
MDL:MFCD00151839
CID:82544
PubChem ID:87573102
Update Time:2026-05-14

3-Methyl-3-penten-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-pent-3-en-2-one
    • 3-Methyl-3-penten-2-one
    • 3-METHYL-3-PENTEN-2-OL
    • 3-Methylpent-3-en-2-one
    • 2-Acetyl-2-butene
    • 2-Oxo-3-methyl-3-pentene
    • 3-Methyl-2-penten-4-one
    • NSC 75836
    • MDL： MFCD00151839
    • Inchi： 1S/C6H10O/c1-4-5(2)6(3)7/h4H,1-3H3
    • InChI Key： ZAMCMCQRTZKGDX-SNAWJCMRSA-N
    • SMILES： C/C(=C/C)/C(=O)C

Computed Properties

  • Exact Mass: 98.07320
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Brown to yellow liquid
  • Density: 0.875 g/mL at 20 °C(lit.)
  • Melting Point: -70°C
  • Boiling Point: 140°C(lit.)
  • Flash Point: Fahrenheit: 93.2 ° f
    Celsius: 34 ° c
  • Refractive Index: 1.4490
  • PH: 3.9 (10g/l, H2O, 20℃)
  • Solubility: 29.1g/l
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
  • PSA: 17.07000
  • LogP: 1.54160

3-Methyl-3-penten-2-one Security Information

3-Methyl-3-penten-2-one Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Methyl-3-penten-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR0641-10g
3-Methylpent-3-en-2-one
 565-62-8 95%
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 £75.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 565-62-8 ≥95%(GC)
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥202.00 2022-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 565-62-8 ≥95%(GC)
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 ￥58.00 2022-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1139-25ML
3-Methyl-3-penten-2-one
 565-62-8 >93.0%(GC)
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 ¥490.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1139-500ML
3-Methyl-3-penten-2-one
 565-62-8 >93.0%(GC)
500ml
 ¥3520.00 2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1139-500ml
3-Methyl-3-penten-2-one
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500ml
 ￥3350.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1139-25ml
3-Methyl-3-penten-2-one
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 ￥555.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XD527-100ml
3-Methyl-3-penten-2-one
 565-62-8 95.0%(GC)
100ml
 ￥1476.0 2022-06-10

3-Methyl-3-penten-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:565-62-8)3-Methyl-3-penten-2-one
Order Number:A1206045
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):284.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:565-62-8)3-甲基-3-戊烯-2-酮
Order Number:LE26827040
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com

3-Methyl-3-penten-2-one Related Literature

Related Categories

565-62-8 (3-Methyl-3-penten-2-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:565-62-8)3-Methyl-3-penten-2-one
A1206045
Purity:99%
Quantity:500ml
Price ($):284.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:565-62-8)3-甲基-3-戊烯-2-酮
LE26827040
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email